2-(1H-Imidazol-1-yl)-4-nitrophenol

• CAS RN: 61292-64-6
• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 2-imidazol-1-yl-4-nitrophenol
• InChI: InChI=1S/C9H7N3O3/c13-9-2-1-7(12(14)15)5-8(9)11-4-3-10-6-11/h1-6,13H
• InChI Key: KJEQFYVOKPIWIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])N2C=CN=C2)O

Description

2-(1H-Imidazol-1-yl)-4-nitrophenol is a useful research compound. Its molecular formula is C9H7N3O3 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.15 g. of 1-(2-methoxyphenyl)-imidazole (literature citation in Example 56) is nitrated in a mixture of 60 ml. of acetic anhydride and 20 ml. of 65% nitric acid for 2 hours at 10°. By ether splitting (literature citation in Example 56) of the thus-formed 1-(2-methoxy-5-nitrophenyl)-imidazole (1.8 g.; m.p. 139°-140° from methylene chloride/ether), 420 mg. of 2-(1-imidazolyl)-4-nitrophenol is obtained according to the literature citation in Example 56. This product is etherified analogously to Example 56 with the use of 400 mg. of 2,4 -dichlorobenzyl chloride.